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Compound of Interest

Compound Name:
Cyclopropylhydrazine

dihydrochloride

Cat. No.: B578689 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical information on the safety, handling, and Material

Safety Data Sheet (MSDS) for cyclopropylhydrazine dihydrochloride. This document is

intended for professionals in research, science, and drug development who may handle this

compound. All quantitative data is summarized in structured tables, and detailed methodologies

for key toxicological experiments are described.

Chemical and Physical Properties
Cyclopropylhydrazine dihydrochloride is a solid organic compound. While specific

experimental data for the dihydrochloride salt is limited, the following table summarizes

available and computed data for closely related compounds to provide an estimation of its

physical and chemical properties.
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Property Value Source

Molecular Formula C₃H₁₀Cl₂N₂ ChemScene[1]

Molecular Weight 145.03 g/mol ChemScene[1]

Appearance White to off-white solid Generic SDS information

Melting Point
> 97 °C (decomposes) (for

monohydrochloride)
ChemicalBook[2]

Solubility

Slightly soluble in DMSO,

Methanol, and Water (for

monohydrochloride)

ChemicalBook[2]

Topological Polar Surface Area

(TPSA)
38.1 Å² PubChem[3]

Complexity 31.9 PubChem[3]

Hazard Identification and GHS Classification
Cyclopropylhydrazine dihydrochloride is classified as a hazardous substance. The following

GHS hazard statements have been associated with the hydrochloride salt.

Hazard Class Hazard Statement

Acute Toxicity, Oral H301: Toxic if swallowed

Acute Toxicity, Dermal H311: Toxic in contact with skin

Acute Toxicity, Inhalation H331: Toxic if inhaled

Skin Corrosion/Irritation H315: Causes skin irritation

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation

Specific target organ toxicity — single exposure H335: May cause respiratory irritation

Source: PubChem[3]
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Toxicological Information
While specific quantitative toxicity data for cyclopropylhydrazine dihydrochloride is not

readily available, the GHS classifications indicate significant toxicity. The toxicity of hydrazine

derivatives is often linked to their interaction with biological systems.

Mechanism of Toxicity - Signaling Pathway
The toxicity of many hydrazine derivatives, including cyclopropylhydrazine, is believed to be

mediated through their action as Monoamine Oxidase (MAO) inhibitors and their interference

with vitamin B6 (pyridoxine) metabolism. This interference can lead to a reduction in the levels

of the inhibitory neurotransmitter GABA (gamma-aminobutyric acid).[4][5]
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Cellular Environment

Toxicological Effect

Cyclopropylhydrazine Monoamine Oxidase (MAO)

Inhibits

Pyridoxal KinaseInhibits

Pyridoxal 5'-phosphate (PLP)

Produces

Pyridoxine (Vitamin B6)

Glutamic Acid
Decarboxylase (GAD)

Activates GABAProduces

Glutamate

Neurotoxicity
(e.g., seizures)

Reduced levels lead to
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Start: Handling Cyclopropylhydrazine Dihydrochloride

1. Assess Hazards
(Review SDS)

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

3. Use Engineering Controls
(Fume Hood)

4. Handle with Care
(Avoid dust, skin/eye contact)

5. Proper Storage
(Tightly sealed, cool, dry, ventilated)

6. Decontaminate Work Area & PPE

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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